Cas no 138937-26-5 (Epicorazine A; 6-Epimer, 2,3-dihydro, 3β-hydroxy)

• Product Name: Epicorazine A; 6-Epimer, 2,3-dihydro, 3β-hydroxy
• CAS No: 138937-26-5
• MF: C₁₈H₁₈N₂O₇S₂
• MW: 438.474722385406
• CID: 6752551
• Update Time: 2024-03-03

Epicorazine A; 6-Epimer, 2,3-dihydro, 3β-hydroxy Chemical and Physical Properties

Names and Identifiers

• Epicorazine C
• Epicorazine A; 6-Epimer, 2,3-dihydro, 3β-hydroxy

• Inchi： 1S/C18H18N2O7S2/c21-8-1-2-9(22)12-6(8)4-17-16(27)20-13-7(10(23)3-11(24)14(13)25)5-18(20,29-28-17)15(26)19(12)17/h1-2,6-7,9,11-14,22,24-25H,3-5H2
• InChI Key： NCDIBOQDVNONGL-UHFFFAOYSA-N
• SMILES： OC1C(O)C2C(CC34N2C(=O)C2(N(C3=O)C3C(C=CC(C3C2)=O)O)SS4)C(=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• XLogP3: -3.609

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Epipolythiodioxopiperazines